Cas no 946229-96-5 (1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone)
1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone
-
- Inchi: 1S/C23H22FN7O/c1-16-3-2-4-17(13-16)20(32)14-29-9-11-30(12-10-29)22-21-23(26-15-25-22)31(28-27-21)19-7-5-18(24)6-8-19/h2-8,13,15H,9-12,14H2,1H3
- InChI Key: FQZHUMXFCJKQQU-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2=NC=NC3N(C4=CC=C(F)C=C4)N=NC=32)CC1)C(=O)C1=CC=CC(C)=C1
1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2865-0417-1mg |
1-{4-[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-(3-methylphenyl)ethan-1-one |
946229-96-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 |
1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone Related Literature
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone
Introduction to 1-[4-[3-(4-Fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone (CAS No. 946229-96-5)
1-[4-[3-(4-Fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone (CAS No. 946229-96-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a triazolopyrimidine derivative, belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The structure of 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone is characterized by a triazolopyrimidine core linked to a piperazine ring and an aromatic substituent. The presence of the fluorine atom in the 4-position of the phenyl ring and the methyl group on the 3-position of another phenyl ring contribute to its unique pharmacological profile. These structural features are crucial for its binding affinity and selectivity towards specific biological targets.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key enzymes involved in viral replication cycles.
In addition to its antiviral properties, this compound has shown promising results in preclinical studies for cancer therapy. A study published in the Cancer Research journal reported that 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The compound's ability to induce apoptosis and cell cycle arrest makes it a potential candidate for further development as an anticancer agent.
The pharmacokinetic properties of 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, the compound exhibits low toxicity in preclinical models, suggesting a favorable safety profile.
The development of 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone is ongoing, with several clinical trials currently underway to evaluate its efficacy and safety in human subjects. These trials are focused on various indications, including viral infections and cancer. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit.
In conclusion, 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone (CAS No. 946229-96-5) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an exciting area of research for both academic and pharmaceutical industries. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.
946229-96-5 (1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)